Cas no 1782291-14-8 ((3,3-difluorooxan-4-yl)methanol)

• Product Name: (3,3-difluorooxan-4-yl)methanol
• CAS No: 1782291-14-8
• MF: C₆H₁₀F₂O₂
• MW: 152.139209270477
• CID: 5290239
• Update Time: 2026-03-10

(3,3-difluorooxan-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,3-difluorotetrahydro-2H-pyran-4-yl)methanol
• (3,3-DIFLUOROOXAN-4-YL)METHANOL
• 2H-Pyran-4-methanol, 3,3-difluorotetrahydro-
• (3,3-difluorooxan-4-yl)methanol

• Inchi： 1S/C6H10F2O2/c7-6(8)4-10-2-1-5(6)3-9/h5,9H,1-4H2
• InChI Key： AOCBISLRVFNBAA-UHFFFAOYSA-N
• SMILES： C1OCCC(CO)C1(F)F

Additional information on (3,3-difluorooxan-4-yl)methanol

Introduction to (3,3-difluorooxan-4-yl)methanol (CAS No. 1782291-14-8)

(3,3-difluorooxan-4-yl)methanol, with the CAS number 1782291-14-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of fluorinated oxanes, which are known for their unique electronic and steric properties, making them valuable intermediates in the synthesis of various bioactive molecules.

The structure of (3,3-difluorooxan-4-yl)methanol features a four-membered oxygen-containing ring with two fluorine atoms substituents at the 3-position. This structural motif imparts a high degree of lipophilicity and metabolic stability, which are crucial factors in drug design. The presence of the hydroxyl group at the 4-position further enhances its reactivity, allowing for diverse functionalization strategies in synthetic chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The fluorine atoms in (3,3-difluorooxan-4-yl)methanol can modulate the electronic distribution of the molecule, leading to enhanced interactions with biological targets. This has made it a valuable building block in the development of novel therapeutic agents.

One of the most compelling aspects of (3,3-difluorooxan-4-yl)methanol is its utility in the synthesis of complex pharmaceutical intermediates. The oxane ring provides a rigid scaffold that can be easily modified through various chemical reactions, including nucleophilic substitution, elimination reactions, and cross-coupling processes. These reactions allow for the introduction of additional functional groups, enabling the construction of intricate molecular architectures.

Recent studies have highlighted the role of fluorinated oxanes in medicinal chemistry. For instance, researchers have demonstrated that compounds containing this motif exhibit potent activity against various diseases, including cancer and infectious disorders. The fluorine atoms enhance the binding affinity of these molecules to their biological targets, leading to improved therapeutic efficacy.

The synthesis of (3,3-difluorooxan-4-yl)methanol typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the reaction of glycol ethers with fluorinating agents under controlled conditions. The hydroxyl group can then be further functionalized using standard organic chemistry techniques such as esterification or etherification.

The applications of (3,3-difluorooxan-4-yl)methanol extend beyond pharmaceuticals. It has also been explored as a key intermediate in materials science and agrochemicals. The unique properties of fluorinated oxanes make them suitable for applications requiring high thermal stability and chemical resistance.

In conclusion, (3,3-difluorooxan-4-yl)methanol (CAS No. 1782291-14-8) is a versatile and highly functionalized compound with significant potential in drug discovery and industrial applications. Its structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.